Cas no 1131587-88-6 (Methyl 5-bromo-2-(pyrrolidin-1-yl)benzoate)

• Product Name: Methyl 5-bromo-2-(pyrrolidin-1-yl)benzoate
• CAS No: 1131587-88-6
• MF: C₁₂H₁₄BrNO₂
• MW: 284.149062633514
• CID: 1030526
• PubChem ID: 44828927
• Update Time: 2025-04-20

Methyl 5-bromo-2-(pyrrolidin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-(pyrrolidin-1-yl)benzoate
• methyl 5-bromo-2-pyrrolidin-1-ylbenzoate
• AK133845
• CTK8E2057
• FT-0657411
• KB-145648
• methyl 5-bromanyl-2-pyrrolidin-1-yl-benzoate
• SBB068040
• DB-060323
• A802799
• A1-39341
• Methyl5-bromo-2-(pyrrolidin-1-yl)benzoate
• DTXSID00661014
• AKOS015852224
• 1131587-88-6

• Inchi： 1S/C12H14BrNO2/c1-16-12(15)10-8-9(13)4-5-11(10)14-6-2-3-7-14/h4-5,8H,2-3,6-7H2,1H3
• InChI Key： RJTFAWJIRCCGDL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)OC)C=1)N1CCCC1

Computed Properties

• Exact Mass: 283.02079g/mol
• Monoisotopic Mass: 283.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5Ų